Cas no 222539-29-9 ((2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate)

• Product Name: (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate
• CAS No: 222539-29-9
• MF: C₁₇H₃₀O₄SSi
• MW: 358.568205356598
• CID: 825333
• Update Time: 2026-04-29

(2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{[tert-Butyl(dimethyl)silyl]oxy}-2-methylpropan-1-yl Tosylate
• (2S)-3-([TERT-BUTYL(DIMETHYL)SILYL]OXY)-2-METHYLPROPAN-1-YL TOSYLATE
• 3-(tert-Butyldimethylsilanyloxy)-2-methylpropyl 4-methylbenzenesulfonate
• (2S)-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2-methyl-1-propanol
• (2S)-3-{[tert-butyl(dimethyl)silyl]oxy}-2-methylpropyl 4-methylbenzenesulfonate
• (2S)-toluene-4-sulfonic acid 3-(tert-butyldimethylsilanyloxy)-2-methylpropyl ester
• (S)-(+)-2-methyl-3-tert-butyldimethylsilyloxypropan-1-yl tosylate
• (S)-3-(tert-butyl-dimethyl-silanyloxy)-2-methyl-propyl toluene-4-sulfonate
• (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate

Computed Properties

• Exact Mass: 358.16300

Experimental Properties

• PSA: 60.98000
• LogP: 5.43900

Additional information on (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate

Introduction to (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate (CAS No. 222539-29-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of chiral intermediates that are essential for creating enantiomerically pure drugs. One such compound, (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate (CAS No. 222539-29-9), has garnered significant attention due to its utility in organic synthesis and its potential applications in medicinal chemistry. This compound, characterized by its complex and highly functionalized structure, serves as a versatile building block for the preparation of more intricate molecules.

The molecular structure of (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate consists of a stereogenic center at the (2S) position, which is crucial for achieving enantioselective synthesis. The presence of a tert-butyl(dimethyl)silyloxy group enhances the stability of the intermediate during synthetic transformations, while the tosylate moiety facilitates further functionalization through nucleophilic substitution reactions. This combination of features makes it an invaluable reagent in the hands of synthetic chemists.

In recent years, there has been a surge in research focused on the development of efficient and scalable methods for constructing chiral molecules. The demand for enantiomerically pure compounds has grown exponentially, driven by their superior pharmacological properties compared to racemic mixtures. (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate has emerged as a key intermediate in this context, enabling researchers to access complex stereocenters with high precision.

The synthesis of (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate involves a multi-step process that typically begins with the protection of a hydroxyl group as an ether using a silylating agent. The use of a tert-butyl(dimethyl)silyl reagent is particularly advantageous due to its high selectivity and stability under various reaction conditions. Subsequent to silylation, the compound is converted into its tosylate derivative, which is highly reactive and can be easily manipulated in subsequent synthetic steps.

One of the most compelling applications of (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate lies in its use as a precursor for biologically active molecules. Researchers have leveraged this compound to synthesize novel drug candidates that exhibit potent activity against various targets. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer metabolism, highlighting its potential in oncology research.

The versatility of (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate extends beyond pharmaceutical applications. It has also been utilized in materials science, where its chiral properties contribute to the development of advanced polymers with tailored optical and mechanical properties. The ability to introduce precise stereocenters into polymer backbones has opened up new avenues for creating materials with unique functionalities.

In conclusion, (2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-yl Tosylate represents a significant advancement in synthetic chemistry, offering researchers a powerful tool for constructing complex molecules with high enantioselectivity. Its broad applicability across multiple fields underscores its importance as a building block for future discoveries. As research continues to evolve, it is likely that this compound will play an even greater role in shaping the next generation of chemical innovations.